Cas no 61808-04-6 (4-ethoxy-1,2-dimethylbenzene)

• Product Name: 4-ethoxy-1,2-dimethylbenzene
• CAS No: 61808-04-6
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD00673002
• CID: 465581
• PubChem ID: 12329392
• Update Time: 2025-11-02

4-ethoxy-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-ethoxy-1,2-dimethyl-
• 3,4-DIMETHYLPHENETOLE
• 4-ethoxy-1,2-dimethylbenzene

• MDL： MFCD00673002
• Inchi： 1S/C10H14O/c1-4-11-10-6-5-8(2)9(3)7-10/h5-7H,4H2,1-3H3
• InChI Key： JROKZJTUJMANQI-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 150.10452

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-ethoxy-1,2-dimethylbenzene

4-Ethoxy-1,2-dimethylbenzene (CAS No. 61808-04-6): Properties, Applications, and Industry Insights

4-Ethoxy-1,2-dimethylbenzene (CAS 61808-04-6), also known as 1,2-dimethyl-4-ethoxybenzene, is an aromatic ether compound with significant industrial and research applications. This dimethyl-substituted benzene derivative features an ethoxy group at the para position, giving it unique chemical properties that make it valuable in various synthetic processes and material science applications.

The molecular structure of 4-ethoxy-1,2-dimethylbenzene consists of a benzene ring with two methyl groups at positions 1 and 2, and an ethoxy group at position 4. This specific substitution pattern affects its electronic properties and reactivity, making it particularly useful as an intermediate in organic synthesis. The compound's boiling point typically ranges between 210-215°C, with a molecular weight of 150.22 g/mol, and it generally appears as a colorless to pale yellow liquid at room temperature.

In recent years, 4-ethoxy-1,2-dimethylbenzene has gained attention in the field of flavor and fragrance chemistry. Its aromatic profile makes it potentially useful as a precursor for synthetic aroma compounds, particularly in the development of specialty chemicals for the food and cosmetic industries. Researchers are exploring its potential in creating novel synthetic flavors that mimic natural aromatic compounds found in spices and herbs.

The compound's applications extend to material science, where it serves as a building block for more complex molecular structures. Its electron-donating properties make it valuable in the synthesis of organic electronic materials, particularly in the development of conductive polymers and photovoltaic materials. These applications align with current industry trends toward sustainable materials and green chemistry initiatives.

From a synthetic chemistry perspective, 4-ethoxy-1,2-dimethylbenzene offers several advantages. The ethoxy group provides a reactive site for further functionalization, while the methyl groups offer steric protection that can influence reaction selectivity. This combination makes it a versatile intermediate for pharmaceutical synthesis and agrochemical development, though it's important to note that the compound itself has no direct medicinal applications.

In the context of industrial applications, 61808-04-6 is primarily used as a chemical intermediate. Its production typically involves the alkylation of cresols or etherification reactions of dimethylphenols. The global market for such specialty aromatic compounds has shown steady growth, driven by increasing demand from the fine chemicals sector and advanced material development.

Recent advancements in catalytic processes have improved the synthesis efficiency of 4-ethoxy-1,2-dimethylbenzene, making it more accessible for research and industrial applications. Modern green chemistry approaches focus on minimizing waste and energy consumption during its production, aligning with current environmental regulations and sustainability goals in the chemical industry.

From a safety perspective, standard laboratory precautions should be observed when handling 4-ethoxy-1,2-dimethylbenzene. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended. The compound should be stored in airtight containers away from strong oxidizers and heat sources, following standard chemical storage protocols.

The analytical characterization of 61808-04-6 typically involves techniques such as gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure product purity and verify the compound's identity, which is crucial for research and industrial applications where material consistency is paramount.

Looking toward future applications, researchers are investigating the potential of 4-ethoxy-1,2-dimethylbenzene in advanced material synthesis, particularly in the development of liquid crystal compounds and organic semiconductors. These emerging applications could drive increased demand for this specialty chemical in electronics and display technologies.

In conclusion, 4-ethoxy-1,2-dimethylbenzene (CAS 61808-04-6) represents an important aromatic compound with diverse applications across multiple industries. Its unique chemical properties and structural features make it valuable for both current industrial processes and future technological developments. As research continues to uncover new potential uses, this compound is likely to maintain its relevance in specialty chemical manufacturing and advanced material science.